Cas no 88499-54-1 (Benzenamine, 2-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-)

• Product Name: Benzenamine, 2-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-
• CAS No: 88499-54-1
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 630527
• PubChem ID: 13143834
• Update Time: 2025-04-19

Benzenamine, 2-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-
• 2-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]aniline
• DTXSID00521588
• 88499-54-1
• 2-((5-methyl-1,3,4-oxadiazol-2-yl)methyl)aniline

• Inchi： 1S/C10H11N3O/c1-7-12-13-10(14-7)6-8-4-2-3-5-9(8)11/h2-5H,6,11H2,1H3
• InChI Key： FPJZCDRDQUCBED-UHFFFAOYSA-N
• SMILES： O1C(C)=NN=C1CC1C=CC=CC=1N

Computed Properties

• Exact Mass: 189.090211983g/mol
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 64.9Ų